Cas no 1378839-26-9 (7-Hydroxyisoquinoline-4-carboxylic acid)

• Product Name: 7-Hydroxyisoquinoline-4-carboxylic acid
• CAS No: 1378839-26-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD20645928
• CID: 2125747
• PubChem ID: 57455179
• Update Time: 2025-05-19

7-Hydroxyisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-isoquinoline-4-carboxylic acid
• 7-hydroxyisoquinoline-4-carboxylic acid
• 1378839-26-9
• 7-hydroxyisoquinoline-4-carboxylicacid
• DB-333762
• SCHEMBL2433241
• AKOS030529251
• K10072
• MFCD20645928
• AS-49656
• 7-Hydroxyisoquinoline-4-carboxylic acid

• MDL： MFCD20645928
• Inchi： 1S/C10H7NO3/c12-7-1-2-8-6(3-7)4-11-5-9(8)10(13)14/h1-5,12H,(H,13,14)
• InChI Key： DDHLYYXKRIGWMQ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C(=O)O)=CN=CC=2C=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4
• XLogP3: 1.3

Additional information on 7-Hydroxyisoquinoline-4-carboxylic acid

7-Hydroxyisoquinoline-4-carboxylic Acid (CAS No. 1378839-26-9): An Overview of Its Properties and Applications

7-Hydroxyisoquinoline-4-carboxylic acid (CAS No. 1378839-26-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 7-hydroxyisoquinoline-4-carboxylic acid.

The molecular formula of 7-hydroxyisoquinoline-4-carboxylic acid is C₁₁H₈N₂O₃, and its molecular weight is 204.19 g/mol. The compound features a hydroxyl group at the 7-position and a carboxylic acid group at the 4-position of the isoquinoline ring. These functional groups contribute to its unique chemical reactivity and biological properties.

Synthesis of 7-Hydroxyisoquinoline-4-carboxylic Acid: The synthesis of 7-hydroxyisoquinoline-4-carboxylic acid can be achieved through various routes, including condensation reactions, cyclizations, and oxidative processes. One common method involves the condensation of 4-chlorobenzaldehyde with ethyl cyanoacetate, followed by cyclization and hydrolysis steps. Another approach utilizes the Pictet-Spengler reaction to form the isoquinoline ring, which is then modified to introduce the hydroxyl and carboxylic acid functionalities.

Biological Activities: Recent studies have highlighted the potential biological activities of 7-hydroxyisoquinoline-4-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, it has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.

Clinical Applications: The anti-inflammatory and antioxidant properties of 7-hydroxyisoquinoline-4-carboxylic acid make it a promising candidate for the development of novel therapeutic agents. Preclinical studies have explored its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary research suggests that it may have neuroprotective effects, making it a potential candidate for neurodegenerative disorders like Alzheimer's disease.

Mechanism of Action: The mechanism by which 7-hydroxyisoquinoline-4-carboxylic acid exerts its biological effects is not yet fully understood. However, recent studies have provided some insights. For instance, it has been shown to modulate the activity of key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB pathway and the Nrf2/ARE pathway. These pathways play crucial roles in regulating gene expression related to inflammation and antioxidant defense.

Safety and Toxicology: Safety assessments are essential for any compound with potential therapeutic applications. Preliminary toxicological studies on 7-hydroxyisoquinoline-4-carboxylic acid have indicated that it is generally well-tolerated at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile, including long-term toxicity and potential side effects.

Future Directions: The ongoing research on 7-hydroxyisoquinoline-4-carboxylic acid holds promise for advancing our understanding of its biological activities and therapeutic potential. Future studies may focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies with other drugs to improve efficacy. Additionally, clinical trials will be crucial in determining its safety and effectiveness in human subjects.

In conclusion, 7-hydroxyisoquinoline-4-carboxylic acid (CAS No. 1378839-26-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent.